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Introduction
JNJ-63533054 is a potent and selective agonist for the G protein-coupled receptor 139

(GPR139).[1][2][3] GPR139 is an orphan receptor with high expression in the central nervous

system, particularly in the habenula and striatum.[4][5] Its endogenous ligands are believed to

be the amino acids L-tryptophan and L-phenylalanine. The signaling pathways associated with

GPR139 activation involve coupling to both Gq/11 and Gi/o proteins.

The immediate early gene c-fos is widely used as a marker of neuronal activity. Following

neuronal depolarization and an influx of calcium, the c-fos gene is rapidly transcribed, leading

to an increase in the c-Fos protein. Immunohistochemical detection of c-Fos protein allows for

the mapping of activated neuronal ensembles in response to various stimuli, including

pharmacological agents.

These application notes provide a summary of the use of JNJ-63533054 in c-fos expression

studies, detailed experimental protocols for c-fos immunohistochemistry, and a visualization of

the relevant signaling pathways.

Data Presentation
A key study investigated the effect of JNJ-63533054 on c-fos expression in the medial

habenula and dorsal striatum of mice. The results indicated that JNJ-63533054, at the tested
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doses, did not significantly alter c-fos expression in these brain regions. As a positive control,

amphetamine was shown to increase c-fos expression in the dorsal striatum.

Table 1: Effect of JNJ-63533054 on c-fos Expression in Mouse Brain

Treatment
Group

Dose
Route of
Administrat
ion

Brain
Region

Mean c-fos
Positive
Cells (±
SEM)

Statistical
Significanc
e (vs.
Vehicle)

Vehicle - p.o.
Medial

Habenula
~100 -

JNJ-

63533054
10 mg/kg p.o.

Medial

Habenula
~110

Not

Significant

JNJ-

63533054
30 mg/kg p.o.

Medial

Habenula
~120

Not

Significant

Amphetamine 2 mg/kg i.p.
Medial

Habenula
~105

Not

Significant

Vehicle - p.o.
Dorsal

Striatum
~50 -

JNJ-

63533054
10 mg/kg p.o.

Dorsal

Striatum
~60

Not

Significant

JNJ-

63533054
30 mg/kg p.o.

Dorsal

Striatum
~55

Not

Significant

Amphetamine 2 mg/kg i.p.
Dorsal

Striatum
~350 p < 0.0001

Signaling Pathways
The activation of GPR139 by an agonist like JNJ-63533054 initiates intracellular signaling

cascades through Gq/11 and Gi/o proteins. The following diagrams illustrate these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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